Cas no 2137902-85-1 (Cyclobutanesulfonamide, 3-ethoxy-N-methyl-)

• Product Name: Cyclobutanesulfonamide, 3-ethoxy-N-methyl-
• CAS No: 2137902-85-1
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5288113
• Update Time: 2025-05-23

Cyclobutanesulfonamide, 3-ethoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanesulfonamide, 3-ethoxy-N-methyl-

• Inchi： 1S/C7H15NO3S/c1-3-11-6-4-7(5-6)12(9,10)8-2/h6-8H,3-5H2,1-2H3
• InChI Key： KEFYEACYXKJYRI-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)CC(OCC)C1

Additional information on Cyclobutanesulfonamide, 3-ethoxy-N-methyl-

Cyclobutanesulfonamide, 3-ethoxy-N-methyl- (CAS No. 2137902-85-1): A Comprehensive Overview

Cyclobutanesulfonamide, 3-ethoxy-N-methyl-, identified by its CAS number 2137902-85-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the sulfonamide class, which is well-known for its broad spectrum of biological activities and therapeutic potential. The structural features of Cyclobutanesulfonamide, 3-ethoxy-N-methyl- make it a promising candidate for further investigation in various medical applications.

The molecular structure of Cyclobutanesulfonamide, 3-ethoxy-N-methyl- consists of a cyclobutane ring substituted with a sulfonamide group at the 3-position and an ethoxy group at the N-methyl position. This unique arrangement contributes to its distinct chemical properties and biological interactions. The cyclobutane ring enhances the compound's stability and bioavailability, while the sulfonamide moiety is known to exhibit strong binding affinity to biological targets, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in sulfonamide derivatives due to their potential as pharmacological agents. Studies have shown that compounds within this class can interact with enzymes and receptors in unique ways, leading to therapeutic effects. For instance, modifications in the sulfonamide core can alter the compound's solubility, metabolic stability, and target specificity. The ethoxy and N-methyl substituents in Cyclobutanesulfonamide, 3-ethoxy-N-methyl- are particularly noteworthy, as they may influence the compound's pharmacokinetic profile and efficacy.

One of the most compelling aspects of Cyclobutanesulfonamide, 3-ethoxy-N-methyl- is its potential application in the treatment of various diseases. Researchers have been exploring its use in combating resistant bacterial infections, where traditional antibiotics are becoming less effective. The sulfonamide group's ability to disrupt bacterial metabolic pathways makes it a valuable component in developing novel antimicrobial agents. Additionally, preliminary studies suggest that this compound may have anti-inflammatory properties, which could be beneficial in treating chronic inflammatory diseases.

The synthesis of Cyclobutanesulfonamide, 3-ethoxy-N-methyl- involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to optimize yield and purity. For example, catalytic hydrogenation and nucleophilic substitution reactions are commonly used to introduce the ethoxy and N-methyl groups into the cyclobutane ring. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological evaluation of Cyclobutanesulfonamide, 3-ethoxy-N-methyl- has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its interaction with specific enzymes and receptors, providing insights into its potential mechanisms of action. In vivo studies have shown promising results in animal models of bacterial infection and inflammation, indicating its therapeutic potential. These findings have laid the groundwork for further clinical investigations to assess its safety and efficacy in human populations.

The regulatory landscape for approving new pharmaceutical compounds is stringent and requires comprehensive data on their safety and efficacy. As such, extensive preclinical testing is necessary before human trials can begin. The data generated from studies on Cyclobutanesulfonamide, 3-ethoxy-N-methyl- will be crucial in determining whether it progresses to clinical development. Regulatory agencies will closely examine these data to ensure that the compound meets all necessary standards for approval.

The future prospects for Cyclobutanesulfonamide, 3-ethoxy-N-methyl- are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to optimize its pharmacological properties and explore new indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development process. By leveraging cutting-edge technologies such as computational modeling and high-throughput screening, researchers can identify new derivatives with enhanced efficacy and reduced side effects.

In conclusion, Cyclobutanesulfonamide, 3-ethoxy-N-methyl- (CAS No. 2137902-85-1) represents a significant advancement in sulfonamide-based drug development. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it holds great potential for improving human health outcomes.